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Compound of Interest

Compound Name: AND-302

Cat. No.: B15558568

This document provides crucial safety, handling, and disposal information for AND-302, also
known as Compound 302, a pickling paste primarily composed of hydrochloric acid and ferric
chloride.[1][2] Adherence to these guidelines is essential for ensuring the safety of all
laboratory personnel.

Immediate Safety Information

Hazards Identification:

e Primary Hazard: Compound 302 is corrosive and can cause severe skin burns and eye
damage upon contact.[3]

e Inhalation Hazard: As the paste dries, it evolves hydrogen chloride gas, which can cause
respiratory tract irritation.[1][3] Prolonged inhalation may be harmful.[3]

» Contact Hazard: Prolonged contact with the skin, even through contaminated clothing, can
lead to serious injury, including irritation and blistering.[1]

First Aid Measures:

o Eye Contact: Immediately flush with clean water for at least 15 minutes. If irritation persists,
seek medical attention.[1]

o Skin Contact: Remove all contaminated clothing. Wash the affected skin area thoroughly
with soap and water.[1]
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 Inhalation: If an acidic odor is noticeable or respiratory irritation occurs, move to an area with
fresh air. If symptoms persist, seek medical advice.[1]

 Ingestion: Do not induce vomiting. Administer antacids (excluding sodium bicarbonate) and

seek immediate medical help.[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory operations is necessary to determine
the appropriate PPE.[4] The following table summarizes the recommended PPE for handling
AND-302.

_ Eye and Face . Respiratory
Body Protection ] Hand Protection ]
Protection Protection
Splash-proof safety ) ] Required when
_ _ Chemically resistant o i
Flame-resistant lab goggles meeting ANSI o working in a confined
gloves (e.g., nitrile,
coat.[5] Z87.1 standards.[1][5] ) ) space or when dusts
Silver Shield).[1][5][6]
[6] are generated.[1]

A face shield must be

Long pants and ) N Double gloving may
worn in addition to Use a NIOSH-
closed-toe shoes are ) be necessary for )
goggles when there is ] approved respirator.[4]
mandatory.[5][6] added protection.[6]

a splash hazard.[5][6]

Experimental Protocol: Preparation of a Diluted
Solution

This protocol outlines the steps for safely preparing a diluted solution of AND-302.

e Preparation:
o Ensure all necessary PPE is worn correctly before entering the designated work area.
o Work within a certified chemical fume hood to mitigate inhalation hazards.

o Have an emergency spill kit readily accessible.
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e Procedure:

o Measure the required amount of diluent (e.g., deionized water) into an appropriate
chemical-resistant container.

o Slowly and carefully add the required amount of AND-302 paste to the diluent while
stirring gently with a compatible stir bar or rod. Always add acid to water, never the other
way around.

o Keep the container covered as much as possible to minimize the release of hydrogen
chloride gas.

o Once the desired concentration is reached, securely cap the container.
e Post-Procedure:
o Thoroughly clean all non-disposable equipment used in the process.
o Dispose of all single-use items and waste as outlined in the disposal plan.
o Wash hands thoroughly after removing gloves.
Operational and Disposal Plans
Handling and Storage:
e Store Compound 302 in a cool, dry, well-ventilated area.[1]

o Keep containers tightly closed to prevent the release of vapors and absorption of moisture.

[1]
» Store away from incompatible materials such as concentrated alkalis and metals.[3]
Spill Management:

o Evacuate the immediate area and ensure proper ventilation to remove hydrogen chloride
gas.[1]
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» Wearing appropriate PPE, neutralize the spilled material with an alkaline substance like
agricultural lime.[1]

o Carefully scoop the neutralized mixture into a designated hazardous waste container.[1]
Waste Disposal:
o All waste contaminated with AND-302 must be treated as hazardous waste.

» Dispose of contents and containers in accordance with all local, regional, and national
regulations.[3]

o Empty containers may retain product residue and should be handled by an approved waste
handling site for recycling or disposal.[3]

Diagrams
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Start: Prepare for Handling AND-302

:

Don Appropriate PPE:
- Lab Coat
- Safety Goggles & Face Shield
- Chemical Resistant Gloves

'

Work in a Certified
Chemical Fume Hood

Perform Experimental Procedure

Decontaminate Work Area
and Equipment

Segregate and Dispose of
Hazardous Waste

Remove PPE Correctly

'

End

Click to download full resolution via product page

Caption: Workflow for Safely Handling AND-302.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15558568?utm_src=pdf-body-img
https://www.benchchem.com/product/b15558568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Waste Generation

Collect Waste in Designated, Neutralize with Alkaline Material
Labeled Hazardous Waste Container (e.g., Lime)

Collect Neutralized Residue

Store Waste in a Secure,
Designated Area

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

End: Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15558568?utm_src=pdf-body-img
https://www.benchchem.com/product/b15558568?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. wmillc.com [wmillc.com]
e 2. wmillc.com [wmillc.com]
» 3. harrisproductsgroup.co.nz [harrisproductsgroup.co.nz]

e 4. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health
and Safety [ehs.cornell.edu]

e 5. Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

e 6. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

 To cite this document: BenchChem. [Essential Safety and Handling Protocol for AND-302
(Compound 302)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558568#personal-protective-equipment-for-
handling-and-302]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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